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Compound of Interest

Compound Name: Fenicort

CAS No.: 10059-14-0

Cat. No.: B1260667

Get Quote

Disclaimer: Initial literature searches did not yield specific results for a compound named

"Fenicort" in the context of psoriasis research. The following application notes and protocols

are based on the established use of a representative potent topical corticosteroid, which is a

standard therapeutic class for psoriasis. These guidelines are intended to serve as a template

for researchers evaluating a novel corticosteroid-like compound in a preclinical psoriasis model.

Introduction
Psoriasis is a chronic, immune-mediated inflammatory skin disease characterized by epidermal

hyperproliferation, abnormal keratinocyte differentiation, and infiltration of immune cells.[1] The

interleukin-23 (IL-23)/T helper 17 (Th17) cell axis is central to its pathogenesis, leading to the

release of pro-inflammatory cytokines such as IL-17 and IL-22.[2][3]

Fenicort is a hypothetical novel topical corticosteroid designed for anti-inflammatory and

immunosuppressive activity. Like other corticosteroids, its proposed mechanism of action

involves the suppression of key inflammatory pathways to reduce the clinical signs of psoriasis,

such as erythema, scaling, and epidermal thickening (acanthosis).[3] These notes provide
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protocols for evaluating the efficacy of Fenicort in the widely used imiquimod (IMQ)-induced

psoriasis-like mouse model.[4][5]

Mechanism of Action
Corticosteroids exert their effects through both genomic and non-genomic pathways.[2] The

primary anti-inflammatory action is genomic: the molecule binds to the cytosolic glucocorticoid

receptor (GR), which then translocates to the nucleus. In the nucleus, it can upregulate anti-

inflammatory genes and, more importantly, repress the activity of pro-inflammatory transcription

factors like NF-κB, which is a central regulator of the inflammatory response. This suppression

leads to a downstream reduction in the expression of cytokines pivotal to psoriasis pathology,

including TNF-α, IL-17, and IL-23.[3]
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Experimental Workflow

Downstream Analysis

Day -1: Acclimatize & Shave Mice

Day 0-6: Daily IMQ Application

Day 0-6: Daily Topical Treatment
(Vehicle, Fenicort, Positive Control)

Day 0-7: Daily Monitoring
(Body Weight, PASI Scoring)

Day 7: Euthanasia & Sample Collection

Histology (H&E Staining)
- Epidermal Thickness

Biomarker Analysis
- qRT-PCR (mRNA)

- ELISA (Protein)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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